2-(chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;N'-[(Z)-octadec-9-enyl]propane-1,3-diamine
Catalog No.
S15035780
CAS No.
M.F
C39H65ClN2O3
M. Wt
645.4 g/mol
Availability
In Stock
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Product Name
2-(chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;N'-[(Z)-octadec-9-enyl]propane-1,3-diamine
IUPAC Name
2-(chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;N'-[(Z)-octadec-9-enyl]propane-1,3-diamine
Molecular Formula
C39H65ClN2O3
Molecular Weight
645.4 g/mol
InChI
InChI=1S/C21H44N2.C15H16O2.C3H5ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22;1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;4-1-3-2-5-3/h9-10,23H,2-8,11-22H2,1H3;3-10,16-17H,1-2H3;3H,1-2H2/b10-9-;;
InChI Key
KAFWXDMBIDXOHX-XXAVUKJNSA-N
Canonical SMILES
CCCCCCCCC=CCCCCCCCCNCCCN.CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O.C1C(O1)CCl
Isomeric SMILES
CCCCCCCC/C=C\CCCCCCCCNCCCN.CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O.C1C(O1)CCl
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
4
Exact Mass
644.4683716 g/mol
Monoisotopic Mass
644.4683716 g/mol
Heavy Atom Count
45
Related CAS
68610-10-6
Dates
Modify: 2024-08-11
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